Benzoyl-coenzyme A
Benzoyl-coenzyme A
Benzoyl-CoA, also known as benzoyl CoA or S-benzoate, belongs to the class of organic compounds known as acyl coas. These are organic compounds containing a coenzyme A substructure linked to an acyl chain. Benzoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Benzoyl-CoA has been primarily detected in urine. Within the cell, benzoyl-CoA is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
6756-74-7
VCID:
VC0108360
InChI:
InChI=1S/C28H40N7O17P3S/c1-28(2,22(38)25(39)31-9-8-18(36)30-10-11-56-27(40)16-6-4-3-5-7-16)13-49-55(46,47)52-54(44,45)48-12-17-21(51-53(41,42)43)20(37)26(50-17)35-15-34-19-23(29)32-14-33-24(19)35/h3-7,14-15,17,20-22,26,37-38H,8-13H2,1-2H3,(H,30,36)(H,31,39)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)/t17-,20-,21-,22+,26?/m1/s1
SMILES:
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C4=CC=CC=C4)O
Molecular Formula:
C₂₈H₃₇N₇Na₃O₁₇P₃S
Molecular Weight:
871.6 g/mol
Benzoyl-coenzyme A
CAS No.: 6756-74-7
Reference Standards
VCID: VC0108360
Molecular Formula: C₂₈H₃₇N₇Na₃O₁₇P₃S
Molecular Weight: 871.6 g/mol
| CAS No. | 6756-74-7 |
|---|---|
| Product Name | Benzoyl-coenzyme A |
| Molecular Formula | C₂₈H₃₇N₇Na₃O₁₇P₃S |
| Molecular Weight | 871.6 g/mol |
| IUPAC Name | S-[2-[3-[[(2R)-4-[[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] benzenecarbothioate |
| Standard InChI | InChI=1S/C28H40N7O17P3S/c1-28(2,22(38)25(39)31-9-8-18(36)30-10-11-56-27(40)16-6-4-3-5-7-16)13-49-55(46,47)52-54(44,45)48-12-17-21(51-53(41,42)43)20(37)26(50-17)35-15-34-19-23(29)32-14-33-24(19)35/h3-7,14-15,17,20-22,26,37-38H,8-13H2,1-2H3,(H,30,36)(H,31,39)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)/t17-,20-,21-,22+,26?/m1/s1 |
| Standard InChIKey | VEVJTUNLALKRNO-VBDPZXIHSA-N |
| Isomeric SMILES | CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H](C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)[C@H](C(=O)NCCC(=O)NCCSC(=O)C4=CC=CC=C4)O |
| SMILES | CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C4=CC=CC=C4)O |
| Canonical SMILES | CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C4=CC=CC=C4)O |
| Physical Description | Solid |
| Description | Benzoyl-CoA, also known as benzoyl CoA or S-benzoate, belongs to the class of organic compounds known as acyl coas. These are organic compounds containing a coenzyme A substructure linked to an acyl chain. Benzoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Benzoyl-CoA has been primarily detected in urine. Within the cell, benzoyl-CoA is primarily located in the cytoplasm. |
| Synonyms | enzoyl-CoA benzoyl-coenzyme A benzoyl-coenzyme A, 14C-labeled coenzyme A, benzoyl- |
| PubChem Compound | 122174 |
| Last Modified | Nov 11 2021 |
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